N-Propyl alanine, DL-
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Description
N-Propyl alanine, DL-, also known as N-Propyl alanine, DL-, is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties of Amino Acid-Based Polyacetylenes
Researchers have investigated the synthesis and polymerization of novel amino acid-derived acetylene monomers, including those based on N-Propyl alanine. These studies have led to the development of polymers with potential applications in materials science due to their unique properties such as specific rotation and helical conformation, suggesting their use in advanced material applications (Gao, Sanda, & Masuda, 2003).
Gas-Phase Structure of Alanine
The structural analysis of alanine in the gas phase has provided insights into its conformations, which is crucial for understanding its interactions in various scientific domains. These findings are significant for fields such as spectroscopy and molecular modeling, aiding in the design of molecules with specific properties (Blanco, Lesarri, López, & Alonso, 2004).
Peptide and Protein Synthesis
Innovative methods for peptide and protein synthesis involving N-Propyl alanine have been developed, such as native chemical ligation combined with desulfurization. This technique has expanded the toolbox for synthesizing complex polypeptides, offering new pathways in protein engineering and therapeutic development (Yan & Dawson, 2001).
Role of β-Alanine in Plants
Research into the biosynthesis and role of β-alanine in plants highlights the amino acid's significance beyond human physiology. Its involvement in stress response and other plant-specific pathways underlines the diversity of amino acid functions in biology, offering insights into plant resilience mechanisms and potential agricultural applications (Parthasarathy, Savka, & Hudson, 2019).
Alanine Metabolism and Enzymatic Activity
Studies on alanine metabolism, especially under hypoxic conditions, have shed light on its critical role in energy production and stress responses in organisms. Such insights are valuable for understanding metabolic adaptations and could inform strategies for crop improvement and therapeutic interventions (Sousa & Sodek, 2003).
Properties
IUPAC Name |
2-(propylamino)propanoic acid |
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InChI |
InChI=1S/C6H13NO2/c1-3-4-7-5(2)6(8)9/h5,7H,3-4H2,1-2H3,(H,8,9) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTIMBUCRNZURQB-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(C)C(=O)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70901479 |
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Record name | NoName_601 | |
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Molecular Weight |
131.17 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
138062-69-8 |
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Record name | N-Propyl alanine, DL- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0138062698 | |
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Record name | N-PROPYL ALANINE, DL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/41MHL9GT9K | |
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